Cas no 868679-66-7 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate
• CAS No: 868679-66-7
• MF: C₁₄H₁₀N₂O₇
• MW: 318.23840379715
• CID: 5857172
• PubChem ID: 7150657
• Update Time: 2025-10-29

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-4-pyridinyl ester
• SR-01000016127
• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl benzo[d][1,3]dioxole-5-carboxylate
• 868679-66-7
• F1826-0047
• SR-01000016127-1
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 1,3-benzodioxole-5-carboxylate
• CCG-351206
• AKOS024612302
• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate

• Inchi： 1S/C14H10N2O7/c1-7-4-11(12(16(19)20)13(17)15-7)23-14(18)8-2-3-9-10(5-8)22-6-21-9/h2-5H,6H2,1H3,(H,15,17)
• InChI Key： JCBUZAKLUUXWRI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC3C=C(C)NC(=O)C=3[N+]([O-])=O)=O)C=C2OC1

Computed Properties

• Exact Mass: 318.04880066g/mol
• Monoisotopic Mass: 318.04880066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 492.6±45.0 °C(Predicted)
• pka: 6.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate

Introduction to 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate (CAS No. 868679-66-7) and Its Emerging Applications in Chemical Biology

The compound 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate, identified by its CAS number 868679-66-7, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines a pyridine scaffold with a benzodioxole moiety, features that have garnered considerable attention due to their diverse biological activities and synthetic utility. The structural motifs present in this compound are not only intriguing from a chemical perspective but also hold promise for the development of novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate structure exemplifies such a scaffold, with its ability to engage with various enzymatic and cellular pathways. The nitro group and the oxo group within the pyridine ring contribute to its reactivity, enabling diverse chemical transformations that can be exploited for drug design. Furthermore, the benzodioxole moiety is known for its pharmacological properties, including anti-inflammatory, analgesic, and antioxidant effects.

In the context of contemporary research, this compound has been explored for its potential in addressing neurological disorders. Studies have demonstrated that derivatives of benzodioxole exhibit neuroprotective properties by interacting with specific receptors and ion channels in the brain. The pyridine component of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate further enhances its suitability for this application by allowing for fine-tuning of pharmacokinetic profiles. This dual functionality makes it an attractive candidate for further investigation in preclinical models of neurodegenerative diseases.

The synthesis of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2H-1,3-benzodioxole-5-carboxylate involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the nitro group at the 3-position of the pyridine ring is a critical step, as it imparts electrophilicity to the molecule, facilitating further functionalization. Subsequent reactions include cyclization and esterification processes that ultimately yield the desired product. The synthetic route is optimized for high yield and purity, ensuring that researchers can reliably utilize this compound in their studies.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 6-methyl-3-nitro-2-oxyo-pyr-idinyl 4]-yl 2H -13 -benzodioxol -e -5 -carboxylate (CAS No. 868679667) and biological targets such as kinases and transcription factors. These studies have revealed promising affinities for certain therapeutic targets, suggesting its utility as a lead compound or scaffold for drug development. The integration of machine learning algorithms has further accelerated the process by predicting binding affinities and optimizing molecular structures for enhanced efficacy.

The pharmacological profile of this compound is being actively investigated in both in vitro and in vivo models. Initial studies have shown that it exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier has been noted, which is crucial for treating central nervous system disorders. These findings underscore the compound's potential as a therapeutic agent and warrant further exploration through more comprehensive clinical trials.

The environmental impact and sustainability considerations are also integral to modern drug discovery processes. The synthesis of 6-methyl -3-nitro -20 x0 -12 dihydrop y ridin -4 yl 21 H13 benzodioxol e -5 carboxyla te (CAS No. 868679667) has been optimized to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been incorporated into the synthetic route, including solvent recovery systems and catalytic methods that enhance reaction efficiency while reducing environmental footprint.

Future directions in research may involve exploring analogs of this compound to improve its pharmacological properties further. By modifying substituents on both the pyridine and benzodioxole moieties, researchers can fine-tune bioavailability, selectivity, and metabolic stability. Advances in biocatalysis may also enable more sustainable production methods at scale, aligning with global efforts toward greener pharmaceutical manufacturing.

In conclusion,6-methyl -3-nitro -20 x0 -12 dihydrop y ridin -4 yl 21 H13 benzodioxol e -5 carboxyla te (CAS No. 868679667) stands out as a promising entity in chemical biology with multifaceted applications across therapeutic areas including oncology and neurology . Its unique structural features combined with recent advancements in synthetic methodologies make it an exciting subject for further investigation . As research progresses , this compound holds great potential not only as a lead molecule but also as an inspiration for designing next-generation pharmaceuticals .